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Compound Name: Tiafenacil

Cat. No.: B1428544 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tiafenacil is a potent, non-selective herbicide belonging to the pyrimidinedione chemical family

and is classified as a WSSA (Weed Science Society of America) Group 14 herbicide.[1] It

provides broad-spectrum control of both monocot and dicot weeds through the inhibition of the

protoporphyrinogen IX oxidase (PPO) enzyme.[1] This technical guide delves into the

herbicidal efficacy of tiafenacil, presenting quantitative data, detailed experimental protocols,

and visual representations of its mode of action and experimental workflows.

Mode of Action: PPO Inhibition
Tiafenacil's primary mode of action is the inhibition of the protoporphyrinogen IX oxidase

(PPO) enzyme.[1] This enzyme is critical in the chlorophyll and heme biosynthesis pathways.

By blocking PPO, tiafenacil causes the accumulation of protoporphyrin IX (Proto IX) in plant

cells. In the presence of light, Proto IX is a highly photodynamic molecule that generates

reactive oxygen species (ROS), leading to rapid lipid peroxidation and the destruction of cell

membranes, ultimately resulting in plant cell death and desiccation.
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Figure 1: Tiafenacil's mode of action via PPO inhibition.

Herbicidal Spectrum: Efficacy Data
Tiafenacil demonstrates effective control over a wide array of both monocotyledonous and

dicotyledonous weeds. Its non-selective nature makes it a valuable tool for pre-plant and pre-

emergence burndown applications in various cropping systems, including corn, soybean, and

wheat, as well as in non-crop areas.

Monocot Weed Control
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Weed
Species

Common
Name

Application
Rate (g
ai/ha)

% Control
Days After
Treatment
(DAT)

Study Type

Echinochloa

crus-galli

Barnyardgras

s
12 100 14 Greenhouse

Echinochloa

colona
Junglerice 12 95-98 14 Greenhouse

Echinochloa

crus-galli

Barnyardgras

s
74 85 7 Field

Dicot Weed Control
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Weed
Species

Common
Name

Application
Rate (g
ai/ha)

% Control
Days After
Treatment
(DAT)

Study Type

Erigeron

canadensis

Hairy

Fleabane

(glyphosate-

resistant)

25 65-70 14 Field

Erigeron

canadensis

Hairy

Fleabane

(glyphosate-

resistant)

50

Similar to

glufosinate +

glyphosate

14 Field

Chenopodiu

m album

Common

Lambsquarter

s

74 81 7 Field

Bassia

scoparia
Kochia 74 92 7 Field

Amaranthus

retroflexus

Redroot

Pigweed
74 90 7 Field

Abutilon

theophrasti
Velvetleaf 1-5 µM

Severe

growth

inhibition to

desiccation

and death

Not Specified Laboratory

Amaranthus

tuberculatus
Waterhemp Not Specified

Effective

Control
Not Specified Not Specified

Experimental Protocols
The evaluation of tiafenacil's herbicidal efficacy typically involves both greenhouse and field

trials. The following outlines a generalized experimental workflow based on cited studies.
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Figure 2: Generalized workflow for evaluating tiafenacil efficacy.

Greenhouse Herbicide Efficacy Studies
Greenhouse studies are essential for controlled evaluation of herbicide performance on specific

weed species.

Plant Material and Growth Conditions: Weed seeds are typically sourced and planted in pots

containing a standardized potting mix. Plants are grown in a controlled greenhouse
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environment with specified temperature, humidity, and photoperiod to ensure uniform growth.

Herbicide Application: Tiafenacil is applied at various rates, often alone or in combination

with other herbicides, to weeds at a specific growth stage (e.g., 3-4 leaf stage). Applications

are made using a research-grade sprayer calibrated to deliver a precise volume of solution.

A non-ionic surfactant or methylated seed oil is often included in the spray solution as per

label recommendations.

Data Collection and Analysis: Weed control is visually assessed at multiple time points after

treatment (e.g., 7, 14, and 28 DAT) on a scale of 0% (no control) to 100% (complete plant

death). Above-ground biomass is often harvested at the end of the study, dried, and weighed

to provide a quantitative measure of efficacy. Data are then subjected to statistical analysis,

such as Analysis of Variance (ANOVA), to determine significant differences between

treatments.

Field Efficacy and Crop Safety Trials
Field trials are crucial for evaluating herbicide performance under real-world agricultural

conditions and assessing crop safety.

Site Selection and Experimental Design: Trials are conducted in locations with natural or

established weed populations. A randomized complete block design with multiple replications

is commonly used to minimize the effects of field variability.

Treatments and Application: Herbicide treatments, including various rates of tiafenacil and

standard herbicide programs, are applied using a backpack or tractor-mounted sprayer.

Application timings can include pre-plant burndown or pre-emergence.

Efficacy and Crop Safety Evaluations: Weed control is visually rated at regular intervals.

Crop injury is also assessed visually, noting any symptoms such as stunting, chlorosis, or

necrosis. In some studies, crop height and yield are measured to determine the long-term

impact of the herbicide treatments.

Statistical Analysis: All data are statistically analyzed to compare the performance of different

treatments.

Conclusion
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Tiafenacil is a highly effective, non-selective PPO-inhibiting herbicide with a broad spectrum of

activity on both monocot and dicot weeds. Its mode of action leads to the rapid desiccation and

death of susceptible plants. Quantitative data from greenhouse and field studies confirm its

efficacy against numerous problematic weed species. The detailed experimental protocols

outlined provide a framework for the continued investigation and optimization of tiafenacil use

in various agricultural and non-crop settings. As with any herbicide, adherence to label

recommendations is crucial for maximizing efficacy and ensuring crop safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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